Cas no 2141197-35-3 (2-Cyclopropyl-5-phenylpyrazol-3-amine)

• Product Name: 2-Cyclopropyl-5-phenylpyrazol-3-amine
• CAS No: 2141197-35-3
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 6402353
• PubChem ID: 139026690
• Update Time: 2025-08-10

2-Cyclopropyl-5-phenylpyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-phenyl-1H-pyrazol-5-amine
• 2-Cyclopropyl-5-phenylpyrazol-3-amine
• Z2723756199
• EN300-4907663
• 2141197-35-3

• Inchi： 1S/C12H13N3/c13-12-8-11(9-4-2-1-3-5-9)14-15(12)10-6-7-10/h1-5,8,10H,6-7,13H2
• InChI Key： LFUNETDWDOQMRY-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2C=CC=CC=2)=N1)N)C1CC1

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-Cyclopropyl-5-phenylpyrazol-3-amine

Introduction to 2-Cyclopropyl-5-phenylpyrazol-3-amine (CAS No: 2141197-35-3)

2-Cyclopropyl-5-phenylpyrazol-3-amine (CAS No: 2141197-35-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its wide-ranging applications in medicinal chemistry, particularly as a scaffold for developing drugs targeting various therapeutic areas.

The molecular structure of 2-Cyclopropyl-5-phenylpyrazol-3-amine consists of a pyrazole ring substituted with a cyclopropyl group at the 2-position and a phenyl group at the 5-position, along with an amine functional group at the 3-position. This specific arrangement of substituents contributes to its distinct chemical and pharmacological characteristics, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazole derivatives. The cyclopropyl moiety, in particular, has been shown to enhance binding affinity and selectivity in several drug candidates. Studies have indicated that compounds incorporating cyclopropyl groups often exhibit improved metabolic stability and bioavailability, which are critical factors in the development of novel therapeutics.

The phenyl group at the 5-position of the pyrazole ring further contributes to the complexity and diversity of biological interactions. Phenyl-substituted pyrazoles have been reported to interact with various biological targets, including enzymes and receptors, suggesting that 2-Cyclopropyl-5-phenylpyrazol-3-amine may possess multiple pharmacological effects. This dual functionality makes it an attractive molecule for further exploration in medicinal chemistry.

One of the most compelling aspects of 2-Cyclopropyl-5-phenylpyrazol-3-amine is its potential application in the development of small-molecule inhibitors. The amine group at the 3-position provides a site for hydrogen bonding interactions, which are crucial for achieving high-affinity binding to biological targets. This feature has been exploited in the design of inhibitors targeting enzymes such as kinases and phosphodiesterases, which play key roles in numerous cellular processes.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds like 2-Cyclopropyl-5-phenylpyrazol-3-amine for their potential biological activity. These computational methods allow researchers to predict binding affinities and identify optimal lead structures with remarkable accuracy. As a result, there has been a surge in the number of pyrazole derivatives being investigated for their therapeutic potential.

The synthesis of 2-Cyclopropyl-5-phenylpyrazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group and phenyl ring necessitates careful selection of reagents and catalysts to achieve regioselective substitution on the pyrazole core. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with increasing efficiency and scalability.

Once synthesized, 2-Cyclopropyl-5-phenylpyrazol-3-amine can be subjected to various biochemical assays to evaluate its interaction with potential targets. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays to assess cytotoxicity and efficacy. The results from these studies provide valuable insights into the compound's pharmacological profile and help guide further optimization efforts.

In conclusion, 2-Cyclopropyl-5-phenylpyrazol-3-amine (CAS No: 2141197-35-3) represents a promising scaffold for drug discovery due to its unique structural features and potential biological activities. Its combination of a cyclopropyl group, phenyl ring, and amine functional group makes it an intriguing candidate for further exploration in medicinal chemistry. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one are likely to play a significant role in the next generation of pharmaceuticals.